3-Benzyloxy-5-isopropyl-thiophene-2-carboxylic acid

• CAS No.: 647833-89-4
• Molecular Formula: C15H16O3S
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 3-phenylmethoxy-5-propan-2-ylthiophene-2-carboxylic acid
• InChI: InChI=1S/C15H16O3S/c1-10(2)13-8-12(14(19-13)15(16)17)18-9-11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3,(H,16,17)
• InChI Key: XQBKMDLTVLHZKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(S1)C(=O)O)OCC2=CC=CC=C2

Description

3-Benzyloxy-5-isopropyl-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C15H16O3S and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1.16 g of methyl 3-benzyloxy-5-isopropyl-thiophene-2-carboxylate were dissolved in 10 ml of tetrahydrofuran (THF) and 10 ml of methanol, and a solution of 1.7 g of lithium hydroxide in 10 ml of water was added. The reaction mixture was stirred at 22° C. for 72 h. Methanol and THF were stripped off in the rotary evaporator. While cooling in ice, the reaction mixture was adjusted to pH=4 with 2 molar hydrochloric acid and extracted twice with 50 ml of ethyl acetate each time. The combined organic phases were dried over sodium sulfate and concentrated.